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Compound of Interest

Compound Name:
Benzoic acid, 5-amino-2-

(pentyloxy)-

CAS No.: 13737-91-2

Cat. No.: B1666661

Get Quote

Chemical Identity & Significance
5-Amino-2-pentyloxybenzoic acid is a di-substituted benzoic acid derivative characterized by an

amino group at the meta position relative to the carboxylic acid and a pentyloxy ether chain at

the ortho position. This specific substitution pattern (1-COOH, 2-OR, 5-NH

) is critical in medicinal chemistry, serving as a scaffold for benzamide-based drugs (e.g.,
Mosapride or Itopride analogs) where the 5-amino group acts as a nucleophile for amide
coupling, and the 2-alkoxy chain modulates lipophilicity and receptor binding pocket fit.
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Property Value Notes

IUPAC Name
5-Amino-2-(pentyloxy)benzoic

acid

CAS Registry Number 790657-32-8
Validated identifier for this

specific isomer.

Molecular Formula

C

H

NO

Molecular Weight 223.27 g/mol Monoisotopic Mass: 223.1208

LogP (Predicted) ~2.8 - 3.2

Lipophilic tail increases

retention compared to methoxy

analogs.

pKa (Acid) ~3.5 - 4.0 Carboxylic acid proton.

pKa (Base) ~2.5 - 3.0
Aniline nitrogen (protonated

form).

Appearance Off-white to pale beige powder
Oxidation of amino group can

darken color over time.

Structural Elucidation Strategy
To rigorously validate the structure of 5-amino-2-pentyloxybenzoic acid, researchers must

confirm three distinct features: the length of the alkyl chain, the oxidation state of the nitrogen,

and the regiochemistry of the substitution.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
The

H NMR spectrum is the definitive tool for confirming the 1,2,5-substitution pattern.

1. Aromatic Region (Regiochemistry)
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The aromatic ring possesses three non-equivalent protons. The coupling constants (

) are the primary diagnostic for the 2,5-substitution pattern.

H6 (ortho to COOH, meta to NH

): Appears as a doublet (d) at

ppm (

Hz). This proton is deshielded by the adjacent carbonyl.

H4 (ortho to NH

, para to COOH): Appears as a doublet of doublets (dd) at

ppm (

Hz,

Hz).

H3 (ortho to O-Pentyl): Appears as a doublet (d) at

ppm (

Hz). Shielded by the electron-donating alkoxy group.

2. Aliphatic Region (The Pentyl Chain)
The pentyloxy group will display a characteristic 5-carbon pattern:

-OCH

-: Triplet at

ppm.

-CH

- (C2, C3, C4): Multiplets between

ppm.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666661?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-CH

: Triplet at

ppm.

B. Mass Spectrometry (MS) Fragmentation
Using Electrospray Ionization (ESI) in positive mode (

):

Parent Ion:

224.1.

Primary Fragment: Loss of the pentyl group (

) or loss of the pentyloxy group (

) is common.

Diagnostic: A fragment at

154 (corresponding to the 5-amino-2-hydroxybenzoic acid core) confirms the ether linkage is
the labile point under high collision energy.

C. Infrared Spectroscopy (IR)
Amine (

): Doublet absorption around 3300–3400 cm

(N-H stretching).

Carboxylic Acid (

): Broad O-H stretch (2500–3000 cm

) and strong C=O stretch (~1680 cm

).
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Ether (

): Strong band around 1240 cm

.

Synthetic Pathway & Impurity Profiling
Understanding the synthesis is crucial for anticipating impurities during analysis. The standard

industrial route involves the nitration of 2-pentyloxybenzoic acid followed by reduction.

Workflow Diagram
The following diagram illustrates the synthesis logic and the critical control points for analysis.

Salicylic Acid Step 1: O-Alkylation
(1-Bromopentane, Base) 2-Pentyloxybenzoic Acid Step 2: Nitration

(HNO3/H2SO4) 5-Nitro-2-pentyloxybenzoic Acid

Step 3: Reduction
(H2/Pd-C or Fe/HCl)

Impurity A:
Unreacted Nitro

Incomplete
Reaction

5-Amino-2-pentyloxybenzoic Acid
(Target)

Impurity B:
Over-reduction (De-alkylation)

Harsh
Conditions

Click to download full resolution via product page

Figure 1: Synthetic pathway highlighting the origin of potential impurities (Nitro-precursor and

de-alkylated byproducts).

Critical Impurities to Monitor
5-Nitro-2-pentyloxybenzoic acid: The immediate precursor. Its presence indicates incomplete

reduction. It is easily detected by UV (strong absorbance due to the nitro group) and a shift

in retention time.

5-Aminosalicylic acid (Mesalazine): Resulting from ether cleavage (de-alkylation) during

harsh reduction conditions.
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Dimerized Azo-compounds: Formed if the reduction intermediate (nitroso/hydroxylamine)

couples.

Analytical Methodology: HPLC Protocol
For quality control, a Reverse-Phase HPLC method is recommended to separate the

hydrophilic acid core from the lipophilic pentyl tail.

Recommended Conditions
Column: C18 (Octadecylsilane),

mm, 5 µm particle size.

Mobile Phase A: 0.1% Phosphoric acid in Water (Buffer).

Mobile Phase B: Acetonitrile (Organic modifier).

Gradient:

0–5 min: 10% B (Isocratic hold to elute polar impurities like Mesalazine).

5–20 min: 10%

80% B (Linear gradient to elute the target).

20–25 min: 80% B (Wash).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm (aromatic ring) and 300 nm (conjugated amine).

Retention Logic: The target molecule, with its pentyl chain, will elute significantly later than 5-

aminosalicylic acid but earlier than the nitro-precursor (due to the polarity of the amine vs

nitro group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1666661/docs#comprehensive-structural-analysis-5-
amino-2-pentyloxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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